Cas no 89744-45-6 (Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-)
89744-45-6 structure
Product Name:Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
CAS No:89744-45-6
MF:C19H24N2O4
MW:344.404865264893
CID:590504
PubChem ID:13230152
Update Time:2025-04-19
Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-
- N-benzyl-2-nitro-4,5-di(propan-2-yloxy)aniline
- N-Benzyl-2-nitro-4,5-bis[(propan-2-yl)oxy]aniline
- 89744-45-6
- DTXSID60530393
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- Inchi: 1S/C19H24N2O4/c1-13(2)24-18-10-16(20-12-15-8-6-5-7-9-15)17(21(22)23)11-19(18)25-14(3)4/h5-11,13-14,20H,12H2,1-4H3
- InChI Key: YSERUTDQYYYYAC-UHFFFAOYSA-N
- SMILES: O(C(C)C)C1C=C(C(=CC=1OC(C)C)[N+](=O)[O-])NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 344.17360725g/mol
- Monoisotopic Mass: 344.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 76.3Ų
Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
89744-45-6 (Benzenemethanamine, N-[4,5-bis(1-methylethoxy)-2-nitrophenyl]-) Related Products
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